Cas no 2137729-51-0 (2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2137729-51-0
• MF: C₁₂H₁₈ClNO₄
• MW: 275.728622913361
• CID: 5257491
• Update Time: 2025-06-10

2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H18ClNO4/c1-11(2,3)18-10(16)14-5-4-8-6-12(8,14)9(15)17-7-13/h8H,4-7H2,1-3H3
• InChI Key： MPDLKIDQWIJXNY-UHFFFAOYSA-N
• SMILES： C12(C(OCCl)=O)C(C1)CCN2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester

2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester: A Comprehensive Overview

The compound with CAS No. 2137729-51-0, known as 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable structures due to the presence of two rings fused together. The azabicyclo framework in this molecule introduces nitrogen into the ring system, enhancing its reactivity and versatility in synthetic chemistry.

Recent studies have highlighted the importance of bicyclic compounds like this one in drug discovery and development. The azabicyclo[3.1.0]hexane core is particularly interesting due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a valuable scaffold for designing bioactive molecules with specific therapeutic properties.

The chloromethyl group attached to the dicarboxylic acid moiety adds another layer of functionality to this compound. Chloromethyl groups are known for their electrophilic properties, making them useful in various substitution reactions. In the context of this molecule, the chloromethyl group can serve as a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The dimethylethyl ester group present in this compound plays a crucial role in modulating its physical and chemical properties. Esters are commonly used in organic chemistry to improve solubility and stability of molecules, especially when preparing them for biological testing or formulation into drugs. The presence of this ester group suggests that the compound may have been designed with these considerations in mind.

From a synthetic perspective, the preparation of 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester likely involves a combination of ring-forming reactions and functional group transformations. The azabicyclo structure can be synthesized through methods such as cycloadditions or ring-closing metathesis, while the esterification and chloromethylation steps would require careful control over reaction conditions to ensure selectivity and yield.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of such compounds. This is particularly important in pharmaceutical research, where stereochemistry can significantly influence a drug's efficacy and safety profile. Researchers are actively exploring catalysts and reaction pathways that can facilitate the enantioselective synthesis of bicyclic compounds like this one.

In terms of applications, azabicyclo compounds have found uses in diverse fields such as agrochemicals, materials science, and medicinal chemistry. For instance, they can serve as templates for constructing bioisosteres or as intermediates in the synthesis of more complex molecules with desired pharmacological activities.

Moreover, computational chemistry tools are increasingly being employed to predict the properties and behavior of such compounds before they are synthesized in the lab. Techniques like molecular docking and quantum mechanics calculations provide valuable insights into how these molecules might interact with biological targets or perform under different reaction conditions.

In conclusion, CAS No. 2137729-51-0, or 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester, represents a fascinating example of how structural complexity can be harnessed to create versatile chemical building blocks with wide-ranging applications.